Ethyl 3-(6-chloropyridin-3-yl)-3-oxopropanoate

• IUPAC Name: ethyl 3-(6-chloropyridin-3-yl)-3-oxopropanoate
• InChI: InChI=1S/C10H10ClNO3/c1-2-15-10(14)5-8(13)7-3-4-9(11)12-6-7/h3-4,6H,2,5H2,1H3
• InChI Key: GDJNNARPYCGJSG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)C1=CN=C(C=C1)Cl
• Molecular Formula: C10H10ClNO3
• DSSTOX Substance ID: DTXSID60439630
• Molecular Weight: 227.64 g/mol
• CAS No.: 216317-64-5

Description

Ethyl 3-(6-chloropyridin-3-yl)-3-oxopropanoate is an organic compound with the molecular formula C10H10ClNO3 It is a derivative of pyridine, a heterocyclic aromatic organic compound

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl 3-(6-chloropyridin-3-yl)-3-oxopropanoate typically involves the reaction of 6-chloropyridine-3-carboxylic acid with ethyl acetoacetate in the presence of a base such as sodium ethoxide. The reaction is carried out under reflux conditions, and the product is purified by recrystallization or column chromatography .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques such as high-performance liquid chromatography (HPLC) to ensure the purity of the final product .

Chemical Reactions Analysis

Types of Reactions

Ethyl 3-(6-chloropyridin-3-yl)-3-oxopropanoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids.

Reduction: Reduction reactions can convert the keto group to an alcohol group.

Substitution: The chlorine atom in the pyridine ring can be substituted with other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophilic substitution reactions often require the presence of a base such as sodium hydroxide (NaOH) or potassium carbonate (K2CO3).

Major Products Formed

Oxidation: Formation of 6-chloropyridine-3-carboxylic acid.

Reduction: Formation of ethyl 3-(6-chloropyridin-3-yl)-3-hydroxypropanoate.

Substitution: Formation of various substituted pyridine derivatives depending on the nucleophile used.

Scientific Research Applications

Ethyl 3-(6-chloropyridin-3-yl)-3-oxopropanoate has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored as a potential intermediate in the synthesis of pharmaceutical compounds.

Industry: Utilized in the development of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of Ethyl 3-(6-chloropyridin-3-yl)-3-oxopropanoate involves its interaction with specific molecular targets. The compound can act as an inhibitor or modulator of certain enzymes or receptors, depending on its structure and functional groups. The pathways involved may include inhibition of enzyme activity or interference with receptor-ligand interactions .

Comparison with Similar Compounds

Similar Compounds

• Ethyl 6-chloropyridine-3-carboxylate
• Ethyl 2-(6-chloropyridin-3-yl)acetate
• Ethyl 2-(6-chloropyridin-3-yl)-2-oxoacetate

Uniqueness

Ethyl 3-(6-chloropyridin-3-yl)-3-oxopropanoate is unique due to its specific substitution pattern on the pyridine ring and the presence of both ester and keto functional groups. This combination of features makes it a versatile intermediate for various chemical transformations and applications .

Synthesis routes and methods

Procedure details

To a solution of 6-chloro-3-pyridinecarboxylic acid (10 g, 63.5 mmol) in tetrahydrofuran (150 ml) was added 1,1′-carbonylbis-1H-imidazole (11.3 g, 69.8 mmol), and the mixture was heated under reflux for 30 min. The reaction solution was cooled and monoethyl malonate magnesium salt (10 g, 34.9 mmol) was added. The mixture was stirred at room temperature for 30 min. To the reaction solution was added water (200 ml) and the mixture was extracted with ethyl acetate (200 ml×2). The extract was washed with saturated brine, dried over anhydrous magnesium sulfate and evaporated under reduced pressure. The residue was purified by silica gel column chromatography (hexane:ethyl acetate=4:1) to give ethyl 3-(6-chloro-3-pyridyl)-3-oxopropionate (9.28 g, 64%) as a brown oil.